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Compound of Interest

Compound Name: Tridecyl acrylate

Cat. No.: B1594421

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
tridecyl acrylate monomer. The information presented herein is curated for researchers,
scientists, and professionals in drug development who require precise data for formulation,
synthesis, and safety assessments. This document summarizes key quantitative data in a
structured format, outlines relevant experimental methodologies, and provides a visual
workflow for the physical characterization process.

Core Physical Properties of Tridecyl Acrylate

Tridecyl acrylate is a specialty monomer, appearing as a clear, colorless to slightly yellow
liquid at room temperature.[1][2] It is characterized by its insolubility in water and solubility in
many organic solvents.[1][2] The long tridecyl chain imparts flexibility and hydrophobicity to
polymers derived from this monomer. The following table summarizes the key physical
properties of tridecyl acrylate, compiled from various technical sources.
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Property Value Units Conditions
Molecular Weight 254.41 g/mol
Chemical Formula C16H3002
Appearance Cfear, colorlessj to.

slightly yellow liquid
Density 0.873-0.881 g/cm3 at 25°C
Boiling Point 150 °C at 10 mmHg
290 - 330 °C at 760 mmHg
Melting Point -20to -75 °C
Viscosity 10 cP at 25°C
Refractive Index 1.420 - 1.4474 at 20°C or 25°C
Flash Point 118 - 132 °C Open Cup
Vapor Pressure 0.00027 - 0.01 mmHg at 25°C
Solubility in Water Insoluble

Experimental Protocols for Physical Property
Determination

The accurate determination of the physical properties of tridecyl acrylate monomer is crucial
for its application and safe handling. Standardized methodologies, such as those developed by
ASTM International, are typically employed to ensure data accuracy and reproducibility. Below
are detailed descriptions of the likely experimental protocols for measuring the key physical
properties.

Density

The density of liquid monomers like tridecyl acrylate is commonly determined using a digital
density meter according to ASTM D4052.[3][4] This method utilizes an oscillating U-tube
principle.[3] A small sample of the monomer is introduced into the U-tube, and the instrument
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measures the oscillation frequency of the tube filled with the sample.[3] This frequency is then
correlated to the density of the liquid.[3] The measurement is typically performed at a controlled
temperature, such as 25°C, to ensure accuracy.[3] This method is known for its high precision
and requires only a small sample volume.[3]

Boiling Point

The boiling point of tridecyl acrylate can be determined following a procedure similar to ASTM
D1120, which is a standard test method for the boiling point of engine coolants but is applicable
to other organic liquids.[5][6] In this method, a sample of the monomer is placed in a round-
bottom flask and heated.[7] The temperature of the vapor is measured with a calibrated
thermometer as the liquid boils under equilibrium conditions at atmospheric pressure.[5] For
materials that may decompose at their atmospheric boiling point, the boiling point is often
determined at a reduced pressure (e.g., 10 mmHg) and reported along with the pressure.

Viscosity

The viscosity of tridecyl acrylate is a measure of its resistance to flow. A standard method for
determining the kinematic viscosity of transparent liquids is ASTM D445.[8][9] This method
involves measuring the time it takes for a specific volume of the liquid to flow under gravity
through a calibrated glass capillary viscometer at a precisely controlled temperature (e.qg.,
25°C).[9] The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.[8] The dynamic viscosity, reported in centipoise (cP), can then be
calculated by multiplying the kinematic viscosity by the density of the liquid at the same
temperature.[9]

Refractive Index

The refractive index, a measure of how light bends when passing through the monomer, is a
useful property for identification and purity assessment. ASTM D1218 is a standard test
method for determining the refractive index of hydrocarbon liquids, which is applicable to
tridecyl acrylate.[10][11] This method typically employs a calibrated refractometer, such as an
Abbe refractometer. A small drop of the sample is placed on the prism of the instrument, and
the refractive index is read directly from the scale or digital display at a specified temperature,
commonly 20°C or 25°C.[12]
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Flash Point

The flash point is a critical safety parameter that indicates the lowest temperature at which the
monomer's vapors will ignite in the presence of an ignition source. The Cleveland Open Cup
method, as described in ASTM D92, is a common procedure for determining the flash point of
materials with flash points between 79°C and 400°C.[1][13] In this test, the sample is heated in
an open cup at a specified rate.[1] A small flame is passed over the surface of the liquid at
regular intervals. The flash point is the lowest temperature at which the vapors above the liquid

ignite momentarily.[1]

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of tridecyl acrylate monomer.
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Caption: Workflow for the characterization of tridecyl acrylate monomer physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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